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molecular formula C9H7F2NO4 B1358458 Ethyl 2,4-Difluoro-5-nitrobenzoate CAS No. 179011-37-1

Ethyl 2,4-Difluoro-5-nitrobenzoate

Cat. No. B1358458
CAS RN: 179011-37-1
M. Wt: 231.15 g/mol
InChI Key: HKGIEPXOWGJFCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07141564B2

Procedure details

2,4-Difluorobenzoic acid ethyl ester (5.33 g) was cooled to 0° C. and treated with concentrated sulfuric acid (3.5 mL) and then fuming nitric acid (3.5 mL). The mixture was stirred for 2 hours at 0° C. and then partitioned between dichloromethane (2×50 mL) and water (25 mL). The organic phase was back extracted with water (25 mL) and then dried over magnesium sulfate and concentrated in vacuo. This provided the desired compound as a white solid (5.00 g) which was used without further purification.
Name
2,4-Difluorobenzoic acid ethyl ester
Quantity
5.33 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Name
nitric acid
Quantity
3.5 mL
Type
reactant
Reaction Step Three
Name
desired compound

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4](=[O:13])[C:5]1[CH:10]=[CH:9][C:8]([F:11])=[CH:7][C:6]=1[F:12])[CH3:2].S(=O)(=O)(O)O.[N+:19]([O-])([OH:21])=[O:20]>>[CH2:1]([O:3][C:4](=[O:13])[C:5]1[CH:10]=[C:9]([N+:19]([O-:21])=[O:20])[C:8]([F:11])=[CH:7][C:6]=1[F:12])[CH3:2]

Inputs

Step One
Name
2,4-Difluorobenzoic acid ethyl ester
Quantity
5.33 g
Type
reactant
Smiles
C(C)OC(C1=C(C=C(C=C1)F)F)=O
Step Two
Name
sulfuric acid
Quantity
3.5 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Three
Name
nitric acid
Quantity
3.5 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred for 2 hours at 0° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
partitioned between dichloromethane (2×50 mL) and water (25 mL)
EXTRACTION
Type
EXTRACTION
Details
The organic phase was back extracted with water (25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 2 h
Name
desired compound
Type
product
Smiles
C(C)OC(C1=C(C=C(C(=C1)[N+](=O)[O-])F)F)=O
Measurements
Type Value Analysis
AMOUNT: MASS 5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.